Cas no 211247-46-0 (5-Pyrimidinecarboxaldehyde, 4-(cyclopropylamino)-2-(methylthio)-)

• Product Name: 5-Pyrimidinecarboxaldehyde, 4-(cyclopropylamino)-2-(methylthio)-
• CAS No: 211247-46-0
• MF: C₉H₁₁N₃OS
• MW: 209.268140077591
• CID: 1402352
• PubChem ID: 10536390
• Update Time: 2025-04-20

5-Pyrimidinecarboxaldehyde, 4-(cyclopropylamino)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxaldehyde, 4-(cyclopropylamino)-2-(methylthio)-
• 4-cyclopropylamino-2-methylsulfanyl-pyrimidine-5-carbaldehyde
• 4-(cyclopropylamino)-2-(methylthio)pyrimidine-5-carbaldehyde
• DA-43281
• 4-(Cyclopropylamino)-2-(methylthio)-5-pyrimidinecarboxaldehyde
• 211247-46-0
• TQP0628
• SCHEMBL3535605
• DTXSID701176821
• TWIGATDHHWUGHA-UHFFFAOYSA-N

• Inchi： 1S/C9H11N3OS/c1-14-9-10-4-6(5-13)8(12-9)11-7-2-3-7/h4-5,7H,2-3H2,1H3,(H,10,11,12)
• InChI Key： TWIGATDHHWUGHA-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C=O)C(=N1)NC1CC1

Computed Properties

• Exact Mass: 209.06243
• Monoisotopic Mass: 209.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80.2Ų

Experimental Properties

• PSA: 54.88